Cas no 2171883-44-4 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoylazetidin-3-yl}acetic acid
• CAS No: 2171883-44-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5982568
• PubChem ID: 165876698
• Update Time: 2025-05-23

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoylazetidin-3-yl}acetic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbenzoyl]azetidin-3-yl}acetic acid
• EN300-1481899
• 2171883-44-4

• Inchi： 1S/C28H26N2O5/c1-17-12-19(27(33)30-14-18(15-30)13-26(31)32)10-11-25(17)29-28(34)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-12,18,24H,13-16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： QSJXJSHRAUWECG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C)C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoylazetidin-3-yl}acetic acid

Compound CAS No. 2171883-44-4: 2-{1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylbenzoyl]azetidin-3-yl}acetic Acid

The compound with CAS number 2171883-44-4, named as 2-{1-[4-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylbenzoyl]azetidin-3-yl}acetic acid, is a complex organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a benzoyl azetidine moiety, and an acetic acid side chain. The Fmoc group, a well-known protecting group in peptide synthesis, adds versatility to the molecule's functionalization possibilities.

Recent studies have highlighted the importance of such compounds in the development of advanced drug delivery systems. The Fmoc group, in particular, has been shown to enhance the stability and bioavailability of therapeutic agents when incorporated into peptide-based drugs. Researchers have also explored the use of this compound as a precursor for synthesizing bioactive molecules with tailored pharmacokinetic properties. For instance, its azetidine ring structure has been found to improve the solubility and permeability of drugs, making it a valuable component in the design of orally administered medications.

In addition to its pharmaceutical applications, this compound has garnered attention in the field of materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which can be utilized in the creation of sensors and nanodevices. Recent breakthroughs in SAM technology have demonstrated that molecules with Fmoc groups can serve as effective templates for organizing other functional groups at the nanoscale, leading to enhanced performance in electronic and optical applications.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the coupling of the Fmoc group to an amino-substituted benzene ring and subsequent cyclization to form the azetidine ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for both academic and industrial applications.

Looking ahead, the potential applications of CAS No. 2171883-44-4 are vast and varied. Its role as a building block for more complex molecules continues to be explored, with particular emphasis on its use in developing novel antibiotics and anticancer agents. Furthermore, advancements in computational chemistry are enabling scientists to predict the behavior of this compound under various conditions, facilitating its integration into cutting-edge research projects.

In conclusion, CAS No. 2171883-44-4 represents a significant advancement in organic synthesis, offering researchers a versatile tool for addressing challenges across multiple disciplines. As ongoing studies uncover new properties and applications for this compound, its impact on science and technology is expected to grow exponentially.